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Compound of Interest

Compound Name: Rochelle salt

Cat. No.: B15598908

For researchers, scientists, and drug development professionals interested in the fundamental
principles of piezoelectricity, this guide offers a comprehensive comparison of amateur-grown
Rochelle salt crystals and commercially available piezoelectric materials. Detailed
experimental protocols and quantitative data are provided to facilitate the replication of these
experiments in a laboratory or educational setting.

Rochelle salt, chemically known as potassium sodium tartrate tetrahydrate
(KNaCsH40e:4H20), is a historically significant material, being one of the first discovered to
exhibit piezoelectricity.[1][2][3] Its ease of synthesis from common household ingredients
makes it an excellent candidate for demonstrating and studying the piezoelectric effect in a
hands-on manner.[3][4][5] This guide will compare the performance of homemade Rochelle
salt crystals with a common commercial piezoelectric transducer, providing the necessary data
and protocols for experimental verification.

Comparative Performance of Piezoelectric Materials

The following table summarizes the key performance indicators and properties of amateur-
grown Rochelle salt and a typical commercial piezoelectric ceramic igniter.
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Property

Amateur-Grown Rochelle
Salt

Commercial Piezoelectric
Igniter (e.g., from a BBQ
lighter)

Piezoelectric Material

Potassium Sodium Tartrate

Tetrahydrate

Lead Zirconate Titanate (PZT)

Typical Voltage Output (from

mechanical stress)

Millivolts to a few volts
(qualitative observation with
LED or oscilloscope)[6][7]

High voltage (capable of

generating a spark)

Piezoelectric Coefficient (d)

High, can be greater than 100
pm/V[2]

High

Grown from cream of tartar

Extracted from a commercial

Synthesis/Acquisition _ _

and baking soda[3][4][5] lighter

Demonstrates crystal growth

principles, non-toxic (food High energy output, robust,
Advantages

additive E337)[2], low cost,
easy to synthesize[2][3]

readily available

Disadvantages

Brittle, sensitive to humidity
and temperature (decomposes
at 55°C)[1], variable crystal
quality

Requires extraction from a
commercial product, contains
lead (PZT)

Experimental Protocols
I. Synthesis of Rochelle Salt Crystals

This protocol outlines the steps to grow Rochelle salt crystals from common household

chemicals.[3][4][5]

Materials:

o Cream of tartar (potassium bitartrate)

e Baking soda (sodium bicarbonate)
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« Distilled water

o Beakers or heat-resistant glass jars
e Heating plate or stove

e Stirring rod

» Coffee filter or filter paper

» Shallow dish

Procedure:

o Preparation of Sodium Carbonate: Heat baking soda in an oven at approximately 175°C for
about three hours to convert it into sodium carbonate.[4]

o Reaction: In a beaker, dissolve cream of tartar in distilled water (a common ratio is 80g of
cream of tartar per 100ml of water) and heat the solution to a simmer (around 70°C).[4]

o Neutralization: Slowly add the prepared sodium carbonate to the hot cream of tartar solution
while stirring. The solution will fizz as carbon dioxide is released. Continue adding sodium
carbonate until the fizzing stops, indicating the reaction is complete.[8]

o Crystallization: Filter the hot, clear solution through a coffee filter into a clean beaker or jar to

remove any impurities.

o Crystal Growth: Allow the solution to cool slowly to room temperature. As it cools, Rochelle
salt crystals will begin to form. To grow larger single crystals, you can use a small, well-
formed crystal as a "seed crystal" suspended in a saturated solution.[4][9]

e Harvesting: Carefully remove the crystals from the solution and dry them with a paper towel.

Il. Experimental Verification of the Piezoelectric Effect

This section details two methods for observing the piezoelectric effect in the grown Rochelle
salt crystals.
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A. Qualitative Verification with a Light Emitting Diode (LED)

Materials:

Grown Rochelle salt crystal (at least 1 cm in length)

Two small pieces of aluminum foil

Two alligator clip leads

A light-emitting diode (LED)

A small hammer or other object for applying pressure
Procedure:

» Electrode Attachment: Tightly wrap the two pieces of aluminum foil around opposite faces of
the Rochelle salt crystal to act as electrodes.[8]

 Circuit Connection: Connect one alligator clip lead to each of the aluminum foil electrodes.
Connect the other ends of the leads to the two legs of the LED.

e Applying Stress: In a darkened room, gently but firmly tap the crystal with the small hammer.
[8] Observe the LED for a faint flash of light, which indicates the generation of a voltage due
to the piezoelectric effect.

B. Quantitative Measurement with an Oscilloscope

Materials:

Grown Rochelle salt crystal

Aluminum foil electrodes

An oscilloscope with probes

A mechanism for applying consistent mechanical stress (e.g., a small weight dropped from a
fixed height)
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Procedure:

Crystal Preparation: Prepare the crystal with aluminum foil electrodes as described in the
qualitative method.

Oscilloscope Connection: Connect the oscilloscope probes to the aluminum foil electrodes.
Set the oscilloscope to trigger on a single event.

Measurement: Apply a sharp mechanical stress to the crystal (e.g., by tapping it). The
oscilloscope will display a voltage spike.[7]

Data Analysis: Measure the peak voltage from the oscilloscope reading. By applying a
known force, it is possible to begin to characterize the piezoelectric response of the crystal.

lll. Comparison with a Commercial Piezoelectric Element

Materials:

A BBQ or gas lighter with a piezoelectric igniter
Tools for disassembly (e.g., screwdriver, pliers)
Alligator clip leads

LED or oscilloscope

Procedure:

Extraction: Carefully disassemble the lighter to extract the piezoelectric igniter mechanism.
This typically consists of a spring-loaded hammer that strikes a piezoelectric crystal.

Connection: Identify the two electrical contacts on the igniter and connect alligator clip leads
to them.

Testing: Connect the other ends of the leads to an LED or an oscilloscope.

Activation: Actuate the spring-loaded hammer to strike the piezoelectric crystal. Observe the
bright flash of the LED or the high voltage spike on the oscilloscope. This demonstrates the
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significantly higher energy output of the commercial PZT ceramic compared to the amateur-
grown Rochelle salt.

Visualizations

The following diagrams illustrate the experimental workflow for this project and the fundamental
concept of the piezoelectric effect.
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Caption: Experimental workflow for Rochelle salt synthesis and piezoelectric verification.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15598908?utm_src=pdf-body
https://www.benchchem.com/product/b15598908?utm_src=pdf-body-img
https://www.benchchem.com/product/b15598908?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

~

irect Piezoelectric Effect

G/Iechanical Stress} [Applied Electric Field}
Piezoelectric Crystal Piezoelectric Crystal
Generated Voltaga [Mechanical Deformation)

Click to download full resolution via product page

~

/Converse Piezoelectric Effect

D

- . J

Caption: The direct and converse piezoelectric effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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